4-(difluoromethoxy)-N-(2-fluorophenyl)-3-methoxybenzamide

• IUPAC Name: 4-(difluoromethoxy)-N-(2-fluorophenyl)-3-methoxybenzamide
• InChI: InChI=1S/C15H12F3NO3/c1-21-13-8-9(6-7-12(13)22-15(17)18)14(20)19-11-5-3-2-4-10(11)16/h2-8,15H,1H3,(H,19,20)
• InChI Key: NCEOGLWMIZLQJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2F)OC(F)F
• Molecular Formula: C15H12F3NO3
• Molecular Weight: 311.25 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic molecules often involves multiple steps, including acylation reactions, nucleophilic substitutions, and the use of catalysts and specific reagents for functional group transformations. For example, N-3-hydroxyphenyl-4-methoxybenzamide was synthesized through the acylation reaction of 3-aminophenol and 4-metoxybenzoylchloride, demonstrating a typical pathway for constructing benzamide derivatives with specific substituents (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is usually determined by techniques such as single crystal X-ray diffraction and supported by computational methods like DFT calculations. These studies reveal the spatial arrangement of atoms, bond lengths, angles, and the impact of intermolecular interactions on the molecular geometry (Karabulut et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications. This could include studies to determine its mechanism of action if it’s intended for use as a pharmaceutical.